Cas no 1186195-03-8 (5-(Chloromethyl)-2-methylpyridin-4-amine hydrochloride)

• Product Name: 5-(Chloromethyl)-2-methylpyridin-4-amine hydrochloride
• CAS No: 1186195-03-8
• MF: C₇H₁₀Cl₂N₂
• MW: 193.073699474335
• MDL: MFCD11226497
• CID: 2092448
• PubChem ID: 45790550
• Update Time: 2025-10-31

5-(Chloromethyl)-2-methylpyridin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-methylpyridin-4-amine hydrochloride
• 5-(Chloromethyl)-2-methyl-4-pyridinamine hydrochloride (1:1)
• 5-chloromethyl-2-methyl-pyridine-4-yliamine HCl
• 5-Chloromethyl-2-methyl-pyridine-4-yliamine hydrochloride
• 5-(chloromethyl)-2-methylpyridin-4-aminehydrochloride
• 1186195-03-8
• 5-(chloromethyl)-2-methylpyridin-4-amine;hydrochloride
• 5-(chloromethyl)-2-methylpyridin-4-amine monohydrochloride
• AKOS005256095
• 5-Chloromethyl-2-methyl-pyridine-4-ylamine hydrochloride

• MDL： MFCD11226497
• Inchi： 1S/C7H9ClN2.ClH/c1-5-2-7(9)6(3-8)4-10-5;/h2,4H,3H2,1H3,(H2,9,10);1H
• InChI Key： BYIVFQKDOVNHON-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C)C=C1N.Cl

Computed Properties

• Exact Mass: 192.0221037g/mol
• Monoisotopic Mass: 192.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 5-(Chloromethyl)-2-methylpyridin-4-amine hydrochloride

Introduction to 5-(Chloromethyl)-2-methylpyridin-4-amine hydrochloride (CAS No. 1186195-03-8)

5-(Chloromethyl)-2-methylpyridin-4-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1186195-03-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives, a class of heterocyclic aromatic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of 5-(Chloromethyl)-2-methylpyridin-4-amine hydrochloride, particularly the presence of a chloromethyl group and an amine functional group, make it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The chloromethyl substituent at the 5-position of the pyridine ring introduces reactivity that allows for further functionalization, making this compound a valuable building block in drug discovery. Meanwhile, the methylpyridin-4-amine moiety contributes to its interaction with biological targets, suggesting potential roles in modulating enzyme activity or receptor binding. The hydrochloride salt form enhances its solubility and stability, which are critical factors in both laboratory research and pharmaceutical development.

In recent years, there has been growing interest in pyridine derivatives as scaffolds for developing novel therapeutic agents. The unique structural and electronic properties of these compounds make them suitable for targeting a wide range of diseases, including cancer, inflammation, and neurodegenerative disorders. For instance, studies have demonstrated that certain pyridine-based molecules can inhibit kinases or modulate ion channels, thereby exhibiting promising antitumor or anti-inflammatory effects. 5-(Chloromethyl)-2-methylpyridin-4-amine hydrochloride is being explored as a precursor in the synthesis of such molecules, with researchers investigating its potential to serve as a lead compound or intermediate in drug development pipelines.

One of the most compelling aspects of 5-(Chloromethyl)-2-methylpyridin-4-amine hydrochloride is its role in the synthesis of bioactive molecules with targeted mechanisms of action. The chloromethyl group provides a site for nucleophilic substitution reactions, allowing chemists to attach various pharmacophores or side chains. This flexibility has enabled the creation of libraries of compounds that can be screened for biological activity. Additionally, the amine group can form hydrogen bonds with biological targets, enhancing binding affinity and selectivity. These characteristics have made this compound particularly useful in fragment-based drug design approaches, where small molecules are incrementally modified to improve their interaction with a target protein or enzyme.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Pyridine derivatives, in particular, have been extensively studied due to their prevalence in approved drugs and their ability to cross the blood-brain barrier. 5-(Chloromethyl)-2-methylpyridin-4-amine hydrochloride exemplifies this trend, as it represents a well-tolerated and synthetically accessible scaffold for creating novel therapeutics. Researchers are leveraging its structural features to develop compounds that address unmet medical needs across multiple therapeutic areas.

Recent advances in computational chemistry and high-throughput screening have further accelerated the discovery process for compounds like 5-(Chloromethyl)-2-methylpyridin-4-amine hydrochloride. These technologies allow for rapid virtual screening of large compound libraries, identifying promising candidates for further experimental validation. By integrating structural biology insights with computational models, scientists can predict how modifications to this compound will affect its biological activity. This synergy between experimental and computational approaches has significantly reduced the time and cost associated with drug discovery.

The synthetic pathways for 5-(Chloromethyl)-2-methylpyridin-4-amine hydrochloride also warrant discussion. The synthesis typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps often include functional group interconversions such as halogenation and amination reactions. The introduction of the chloromethyl group is typically achieved through chlorination or formylation followed by methylation reactions. The final step involves converting the free base into its hydrochloride salt to improve stability and handling properties.

The role of this compound in medicinal chemistry extends beyond its use as an intermediate; it also serves as a model system for understanding structure-activity relationships (SAR) within pyridine derivatives. By systematically varying substituents on different positions of the pyridine ring, researchers can gain insights into how these changes influence biological activity. Such studies are crucial for optimizing lead compounds into viable drugs with improved efficacy and reduced toxicity.

In conclusion,5-(Chloromethyl)-2-methylpyridin-4-amine hydrochloride (CAS No. 1186195-03-8) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for synthesizing bioactive molecules targeting various diseases. As advancements continue in synthetic chemistry and computational biology,5-(Chloromethyl)-2-methylpyridin-4-amino hydrochloride will likely remain at forefrontof medicinal chemistry efforts aimed at discovering novel therapeutics that address global health challenges.